Cas no 881673-82-1 (1H-Pyrrole-3-carboxaldehyde, 5-bromo-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 5-bromo-1-(phenylsulfonyl)-
• CAS No: 881673-82-1
• MF: C₁₁H₈BrNO₃S
• MW: 314.155120849609
• CID: 1917359
• PubChem ID: 86232805
• Update Time: 2025-04-21

1H-Pyrrole-3-carboxaldehyde, 5-bromo-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 5-bromo-1-(phenylsulfonyl)-
• 1-Benzenesulfonyl-5-bromo-1H-pyrrole-3-carbaldehyde, 95%
• 5-Bromo-1-(phenylsulfonyl)-1H-pyrrole-3-carbaldehyde
• VMBOXHNGRRVYRH-UHFFFAOYSA-N
• 1-Benzenesulfonyl-5-bromo-1H-pyrrole-3-carbaldehyde
• 1-(benzenesulfonyl)-5-bromopyrrole-3-carbaldehyde
• MFCD11875817
• A1-22911
• SCHEMBL1156134
• 881673-82-1
• DB-090876

• Inchi： 1S/C11H8BrNO3S/c12-11-6-9(8-14)7-13(11)17(15,16)10-4-2-1-3-5-10/h1-8H
• InChI Key： VMBOXHNGRRVYRH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CN1S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 312.94083Da
• Monoisotopic Mass: 312.94083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides